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Compound of Interest

Compound Name: 1-Morpholin-4-ylacetone

Cat. No.: B1337898 Get Quote

An overview of the laboratory-scale synthesis of 1-Morpholin-4-ylacetone, a valuable

intermediate in pharmaceutical and chemical research. This document provides a detailed

protocol for its preparation via the nucleophilic substitution of chloroacetone with morpholine,

including materials, step-by-step procedures, and characterization data.

Application Notes
1-Morpholin-4-ylacetone, also known as 1-(4-Morpholinyl)acetone, is an α-amino ketone.[1]

Such compounds are significant building blocks in organic synthesis and medicinal chemistry.

[2][3] The morpholine moiety is a common feature in many biologically active compounds and

approved drugs, valued for its favorable physicochemical and metabolic properties.[4] The

synthesis protocol outlined here follows a classic nucleophilic substitution pathway, which is a

fundamental reaction in organic chemistry for forming carbon-nitrogen bonds.[2] The reaction

involves the alkylation of the secondary amine, morpholine, with chloroacetone.[5]

Experimental Protocol: Synthesis of 1-Morpholin-4-
ylacetone
This protocol details the synthesis of 1-Morpholin-4-ylacetone from morpholine and

chloroacetone. The reaction proceeds via a nucleophilic substitution where the nitrogen atom of

morpholine attacks the α-carbon of chloroacetone, displacing the chloride ion. A base is used to

neutralize the resulting hydrochloric acid.
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Materials and Equipment:

Reagents:

Morpholine (C₄H₉NO)

Chloroacetone (C₃H₅ClO)[6]

Potassium Carbonate (K₂CO₃), anhydrous

Acetone (CH₃COCH₃), anhydrous

Dichloromethane (CH₂Cl₂)

Magnesium Sulfate (MgSO₄), anhydrous

Deionized Water

Equipment:

Three-neck round-bottom flask (250 mL)

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware (beakers, graduated cylinders, etc.)

Filtration apparatus

Procedure:
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Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir

bar, reflux condenser, and a dropping funnel, add morpholine (8.71 g, 0.1 mol) and

anhydrous potassium carbonate (15.2 g, 0.11 mol) to 100 mL of anhydrous acetone.

Addition of Chloroacetone: While stirring the mixture vigorously, add chloroacetone (9.25 g,

0.1 mol) dropwise from the dropping funnel over a period of 30 minutes. The reaction is

exothermic, and the addition rate should be controlled to maintain a gentle reflux.

Reaction: After the addition is complete, heat the reaction mixture to reflux using a heating

mantle and maintain it for 4-6 hours. The progress of the reaction can be monitored using

Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the

solid potassium carbonate and potassium chloride salts and wash the solid cake with a small

amount of acetone.

Solvent Removal: Combine the filtrate and the washings. Remove the acetone using a rotary

evaporator.

Extraction: Dissolve the resulting residue in 100 mL of dichloromethane. Wash the organic

layer twice with 50 mL of deionized water to remove any remaining inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter off

the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 1-
Morpholin-4-ylacetone.

Purification (Optional): The crude product can be further purified by vacuum distillation if

required.

Data Presentation
Table 1: Physical and Chemical Properties of 1-Morpholin-4-ylacetone
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Property Value Reference

CAS Number 6704-35-4 [1]

Molecular Formula C₇H₁₃NO₂ [1]

Molecular Weight 143.18 g/mol [1]

Appearance Colorless to amber liquid [6]

Purity (Typical) >98% [1]

Table 2: Summary of Reaction Parameters and Yield

Parameter Value

Morpholine 0.1 mol (8.71 g)

Chloroacetone 0.1 mol (9.25 g)

Potassium Carbonate 0.11 mol (15.2 g)

Solvent Anhydrous Acetone (100 mL)

Reaction Temperature Reflux (~56 °C)

Reaction Time 4-6 hours

Theoretical Yield 14.32 g

Typical Experimental Yield 75-85%

Visualized Experimental Workflow
The following diagram illustrates the step-by-step workflow for the synthesis of 1-Morpholin-4-
ylacetone.
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Workflow for the Synthesis of 1-Morpholin-4-ylacetone

1. Combine Reactants
Morpholine

Potassium Carbonate
Acetone (Solvent)

2. Add Chloroacetone
(Dropwise)

3. Heat to Reflux
(4-6 hours)

4. Cool & Filter
(Remove Salts)

5. Evaporate Solvent
(Rotovap)

6. Extraction
(DCM / Water)

7. Dry & Concentrate
(MgSO4 & Rotovap)

Final Product
1-Morpholin-4-ylacetone

Click to download full resolution via product page

Workflow for the synthesis of 1-Morpholin-4-ylacetone.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Chloroacetone is a lachrymator and toxic.[6] Handle with extreme care.

Morpholine is corrosive. Avoid contact with skin and eyes.

Acetone and dichloromethane are flammable and volatile. Keep away from ignition sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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